molecular formula C13H14NS B15351830 CID 90473163

CID 90473163

Cat. No.: B15351830
M. Wt: 216.32 g/mol
InChI Key: KFPZZKQSBCJUIZ-UHFFFAOYSA-N
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Description

CID 90473163 (PubChem Compound Identifier 90473163) is a chemical compound referenced in analytical studies involving gas chromatography-mass spectrometry (GC-MS) and vacuum distillation fractionation .

Properties

Molecular Formula

C13H14NS

Molecular Weight

216.32 g/mol

InChI

InChI=1S/C13H14NS/c1-3-11(2)8-9-15-10-14-12-6-4-5-7-13(12)15/h4-7,9-10H,3H2,1-2H3

InChI Key

KFPZZKQSBCJUIZ-UHFFFAOYSA-N

Isomeric SMILES

CCC(=[C]/C=S\1/C=NC2=CC=CC=C21)C

Canonical SMILES

CCC(=[C]C=S1C=NC2=CC=CC=C21)C

Origin of Product

United States

Comparison with Similar Compounds

Table 1. Comparative Data for CID 90473163 and Related Compounds

Parameter CID 90473163* Oscillatoxin D (CID 101283546) (3-Bromo-5-chlorophenyl)boronic acid (CID 53216313) Citric Acid (CID 311)
Molecular Formula Not Reported C34H50O8 C6H5BBrClO2 C6H8O7
Molecular Weight Not Reported 586.75 g/mol 235.27 g/mol 192.12 g/mol
Log P (Partition Coefficient) Not Reported 4.2 (predicted) 0.61 (SILICOS-IT) -1.45 (MLOGP)
Solubility Likely hydrophobic† Low (marine toxin) 0.24 mg/mL (ESOL) 386 mg/mL (ESOL)
Bioactivity Not Reported Cytotoxic Enzyme inhibition potential Chelating agent
Synthetic Accessibility Not Reported Complex (polyketide) Moderate (Synthetic score: 2.07) High (natural abundance)


*Data inferred from chromatographic behavior in citrus essential oil fractions .
†Hydrophobicity suggested by elution profile in vacuum distillation .

Structural and Functional Insights

  • Oscillatoxin Derivatives : CID 101283546 (oscillatoxin D) shares a macrocyclic polyketide backbone, exhibiting cytotoxicity linked to its electrophilic epoxy groups . In contrast, CID 90473163’s lack of reported toxicity suggests distinct functional groups or a smaller molecular framework .
  • CID 90473163’s absence of CYP enzyme inhibition alerts (unlike CID 96551-22-3 ) implies divergent reactivity.

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